Cas no 2361744-70-7 (rac-N-{2-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide)

• Product Name: rac-N-{2-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide
• CAS No: 2361744-70-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5415413
• PubChem ID: 145906464
• Update Time: 2025-07-17

rac-N-{2-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2912823299
• N-[2-[(3Ar,7aS)-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridin-5-yl]-2-oxoethyl]-N-ethylprop-2-enamide
• rac-N-{2-[(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl]-2-oxoethyl}-N-ethylprop-2-enamide
• EN300-26579625
• 2361744-70-7
• rel-N-Ethyl-N-[2-[(3aR,7aS)-hexahydrofuro[3,2-c]pyridin-5(4H)-yl]-2-oxoethyl]-2-propenamide
• rac-N-{2-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide

• Inchi： 1S/C14H22N2O3/c1-3-13(17)15(4-2)10-14(18)16-7-5-12-11(9-16)6-8-19-12/h3,11-12H,1,4-10H2,2H3/t11-,12+/m1/s1
• InChI Key： YTSPFDCVNZLLAH-NEPJUHHUSA-N
• SMILES： C(N(CC)CC(N1C[C@@]2([H])CCO[C@@]2([H])CC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.5±40.0 °C(Predicted)
• pka: -0.32±0.20(Predicted)

Additional information on rac-N-{2-(3aR,7aS)-octahydrofuro3,2-cpyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide

Introduction to rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide (CAS No. 2361744-70-7)

Rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide (CAS No. 2361744-70-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyridine derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this compound, including the presence of a pyridine ring, an octahydrofuro[3,2-c]pyridine moiety, and an N-ethylprop-2-enamide group, make it a promising candidate for various biological activities.

The development and characterization of rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide have been driven by its potential as a modulator of key biological pathways. Recent studies have highlighted its ability to interact with specific receptors and enzymes, making it a valuable tool in the investigation of disease mechanisms and the development of new therapeutic strategies.

In terms of its chemical structure, the compound features a central pyridine ring that is fused with an octahydrofuro[3,2-c]pyridine moiety. This fusion creates a complex and rigid structure that can confer specific pharmacological properties. The presence of the N-ethylprop-2-enamide group adds further complexity and functionality to the molecule, potentially enhancing its binding affinity and selectivity for target proteins.

The synthesis of rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide involves several steps, including the formation of the pyridine ring and the subsequent attachment of the octahydrofuro[3,2-c]pyridine moiety. Advanced synthetic techniques and methodologies have been employed to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

In preclinical studies, rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide has demonstrated promising pharmacological properties. It has shown potent activity against various biological targets, including enzymes involved in signal transduction pathways and receptors implicated in neurological disorders. These findings suggest that the compound may have therapeutic potential in treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The safety profile of rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide has also been extensively evaluated. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These results are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In addition to its potential therapeutic applications, rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl-2-oxoethyl}-N-ethylprop-2-enamide has also been studied for its utility as a research tool. Its ability to selectively modulate specific biological pathways makes it a valuable reagent for investigating disease mechanisms and validating potential drug targets. Researchers are using this compound to gain deeper insights into the molecular basis of various diseases and to identify new therapeutic strategies.

The ongoing research on rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin-5-yl-2 oxoethyl}-N ethylprop 2 enamide is part of a broader effort to develop more effective treatments for neurological disorders. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with the goal of bringing new therapies to patients in need.

In conclusion, rac-N-{2-(3aR,7aS)-octahydrofuro[3,2-c]pyridin 5 yl 2 oxoethyl}-N ethylprop 2 enamide (CAS No. 2361744 70 7) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and development. As research continues to uncover its full potential, this compound may play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic approaches.